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Compound of Interest

Compound Name:
Methyl 6-bromo-3-

hydroxypicolinate

Cat. No.: B1358371 Get Quote

Essential Safety and Handling Guide for Methyl
6-bromo-3-hydroxypicolinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 6-bromo-3-hydroxypicolinate (CAS No. 321601-48-3). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 6-bromo-3-hydroxypicolinate is a chemical compound that requires careful handling

due to its potential health hazards. Based on the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), this compound is classified as follows:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]
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H335: May cause respiratory irritation[1]

To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is

mandatory. The following table summarizes the recommended PPE for handling Methyl 6-
bromo-3-hydroxypicolinate.

Protection Type Recommended PPE Purpose

Eye and Face
Chemical safety goggles and a

face shield

Protects against splashes and

vapors that can cause serious

eye damage.[2]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant apron or

lab coat, and closed-toe shoes

Prevents skin contact, which

can lead to irritation.[2]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be used

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

All necessary equipment, including the chemical container, should be placed within the

fume hood.

Verify that an appropriate fire extinguisher (e.g., CO2, dry chemical, or foam) is

accessible.[3]

Handling:
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Wear the appropriate PPE as detailed in the table above before handling the chemical.

Carefully measure and transfer the required amount of Methyl 6-bromo-3-
hydroxypicolinate. Use appropriate tools to minimize the risk of spills.

Conduct all experimental procedures within the chemical fume hood with the sash at the

lowest possible height that allows for comfortable work.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all work surfaces and equipment.

Disposal Plan: Waste Management Protocol
Proper disposal of Methyl 6-bromo-3-hydroxypicolinate and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Halogenated organic waste must be collected separately from non-halogenated waste.[2]

Use a designated, properly labeled, and sealed waste container for all waste containing

this chemical.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone) in a fume

hood. The rinsate must be collected as hazardous waste.

Dispose of the rinsed containers in accordance with institutional and local regulations.

Waste Disposal:

Follow your institution's hazardous waste disposal procedures.

Do not dispose of this chemical down the drain or in regular trash.
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Chemical and Physical Properties
Property Value

Molecular Formula C₇H₆BrNO₃[1]

Molecular Weight 232.03 g/mol [1]

Physical Form Liquid or Solid or Semi-solid or lump[4]

Storage Temperature Inert atmosphere, 2-8°C[4]

Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal of Methyl 6-bromo-3-hydroxypicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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